Cas no 1361655-86-8 (5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361655-86-8
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912228
• Update Time: 2025-11-01

5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-5-11(13(16)12(15)6-9)8-1-2-10(3-4-17)18-7-8/h1-2,5-7H,3H2
• InChI Key： BMKPTJVRGBTCRY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CN=C(CC#N)C=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile

5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile: An Overview of a Promising Compound in Medicinal Chemistry

5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile, with the CAS number 1361655-86-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted pyridines and is characterized by the presence of a trichlorophenyl group and an acetonitrile moiety. These structural elements contribute to its diverse pharmacological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile consists of a pyridine ring with a 2-acetonitrile substituent and a 5-trichlorophenyl substituent. The pyridine ring is a six-membered heterocyclic aromatic compound containing one nitrogen atom. The presence of the trichlorophenyl group introduces multiple chlorine atoms, which can significantly influence the compound's electronic properties and reactivity. The acetonitrile group, on the other hand, provides additional functionality that can be exploited in various chemical reactions and biological interactions.

Recent studies have highlighted the potential applications of 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile in several areas of medicinal chemistry. One notable area is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. The versatility of this compound as a building block allows chemists to introduce various functional groups and modify its structure to optimize its biological activity. For instance, researchers have explored the use of this compound in the development of novel antiviral agents and anticancer drugs.

In the context of antiviral research, 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile has shown promise as a lead compound for the design of inhibitors targeting viral enzymes. The trichlorophenyl group can interact with specific amino acid residues in viral proteins, thereby disrupting their function and inhibiting viral replication. Additionally, the acetonitrile moiety can enhance the binding affinity and selectivity of these inhibitors, making them more effective against viral targets.

In cancer research, 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells is a crucial aspect of its therapeutic potential. Furthermore, the compound's structural features make it amenable to further optimization through medicinal chemistry approaches to enhance its efficacy and reduce potential side effects.

Beyond its direct therapeutic applications, 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile has also been used as a tool molecule in biochemical assays to study protein-protein interactions and enzyme kinetics. Its unique structure allows it to serve as a probe for understanding the molecular mechanisms underlying various biological processes. This information can be invaluable for identifying new drug targets and developing more effective therapeutic strategies.

The synthesis of 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile typically involves multistep procedures that leverage modern synthetic methodologies. One common approach involves the coupling of 2-chloroacetyl chloride with 5-(trichlorophenyl)pyridine using appropriate catalysts and solvents. The choice of reaction conditions is critical for achieving high yields and purity levels. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.

In conclusion, 5-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile (CAS number 1361655-86-8) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing drug discovery and development efforts.